3-((4-Bromophenyl)(2,5-dimethylphenyl)methyl)-2,5-dimethylthiophene
Overview
Description
3-((4-Bromophenyl)(2,5-dimethylphenyl)methyl)-2,5-dimethylthiophene is a useful research compound. Its molecular formula is C21H21BrS and its molecular weight is 385.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
1011800-93-3 |
|---|---|
Molecular Formula |
C21H21BrS |
Molecular Weight |
385.4 g/mol |
IUPAC Name |
3-[(4-bromophenyl)-(2,5-dimethylphenyl)methyl]-2,5-dimethylthiophene |
InChI |
InChI=1S/C21H21BrS/c1-13-5-6-14(2)19(11-13)21(17-7-9-18(22)10-8-17)20-12-15(3)23-16(20)4/h5-12,21H,1-4H3 |
InChI Key |
FQMHNVDDPUYECI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)C(C2=CC=C(C=C2)Br)C3=C(SC(=C3)C)C |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C2=CC=C(C=C2)Br)C3=C(SC(=C3)C)C |
Origin of Product |
United States |
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